Cas no 112243-80-8 (Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl-)

• Product Name: Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl-
• CAS No: 112243-80-8
• MF: C₂₂H₂₈Zr
• MW: 383.681725502014
• MDL: MFCD03093918
• CID: 139207
• PubChem ID: 90469758
• Update Time: 2025-07-17

Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl- Chemical and Physical Properties

Names and Identifiers

• Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl-
• carbanide,1-[2-(4,5,6,7-tetrahydroinden-3a-id-1-yl)ethyl]-4,5,6,7-tetrahydroinden-3a-ide,zirconium(4+)
• RAC-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-DIMETHYLZIRCONIUM(IV)
• Ethylenebis(4,5,6,7-tetrahydro-1-indenyl)dimethylzirconium(IV)
• RAC-ETHYLENEBIS(4,5,6,7-TETRAHYDRO-1-INDENYL)DIMETHYLZIRCONIUM(IV)
• (R,R)-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-DIMETHYLZIRCONIUM(IV)
• (S,S)-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-DIMETHYLZIRCONIUM(IV)
• ETHYLEMEBIS(4,5,6,7-TETRAHYDRO-1-INDENYL)DIMETHYLZIRCONIUM(IV), 96%
• Zirconium,[(7aR,7'aR)-1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl-(9CI)
• 112243-80-8

• MDL： MFCD03093918
• Inchi： 1S/C22H28.Zr/c1-15-17(13-19-7-3-5-9-21(15)19)11-12-18-14-20-8-4-6-10-22(20)16(18)2;/h13-16H,1-12H2;/q-2;+4/t15-,16-;/m1./s1
• InChI Key： BFCNVERTNMBVEA-QNBGGDODSA-N
• SMILES： [Zr+4].[C@@H]1([CH2-])C(=CC2CCCCC1=2)CCC1=CC2CCCCC=2[C@@H]1[CH2-]

Computed Properties

• Exact Mass: 382.12400
• Monoisotopic Mass: 382.123800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 150-155 °C(lit.)
• PSA: 0.00000
• LogP: 6.55540
• Solubility: Not determined

Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl-

Comprehensive Analysis of Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl- (CAS No. 112243-80-8)

The organometallic compound Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl- (CAS No. 112243-80-8) represents a highly specialized class of zirconium-based catalysts with significant applications in advanced polymer synthesis and materials science. Its unique molecular structure, featuring a bridged indenyl ligand system, enables precise control over polymerization processes, making it a subject of intense research in both academic and industrial settings.

Recent advancements in catalytic technologies have driven renewed interest in this compound, particularly for olefin polymerization and stereoselective reactions. The compound's ability to facilitate single-site catalysis addresses growing market demands for high-performance polyolefins with tailored mechanical and thermal properties. Industry experts frequently search for "zirconocene catalyst alternatives" and "indenyl ligand applications," reflecting the compound's relevance in modern catalytic systems.

From a structural perspective, the dimethyl substitution on the zirconium center and the tetrahydroindenyl moieties contribute to exceptional thermal stability and reactivity control. These characteristics answer common technical queries such as "how to improve catalyst longevity" and "methods for controlling polymer tacticity." The compound's electron-deficient metal center allows for unique interactions with monomer substrates, a feature increasingly important for developing sustainable polymerization processes.

The synthesis of Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]dimethyl- involves sophisticated ligand modification techniques, with researchers frequently investigating "ansa-metallocene synthesis optimization" and "zirconium complex activation methods." Its performance in coordination chemistry applications demonstrates superior stereochemical control compared to traditional catalysts, addressing industry needs for precision macromolecular engineering.

Environmental considerations have positioned this compound as a candidate for green chemistry initiatives, particularly in reducing catalyst loadings and minimizing process waste. The search terms "low-metal-content catalysts" and "energy-efficient polymerization" reflect these emerging applications. Furthermore, its compatibility with alternative reaction media makes it adaptable to evolving industrial sustainability standards.

In material science applications, the compound enables production of specialty polyolefins with controlled crystallinity and molecular weight distribution. These capabilities respond to market demands captured in search queries like "high-strength polymer films" and "impact-resistant plastics." The constrained geometry of the ligand framework provides exceptional comonomer incorporation efficiency, a critical factor for developing next-generation copolymer materials.

Analytical characterization of CAS 112243-80-8 typically involves advanced techniques such as X-ray crystallography and NMR spectroscopy, with researchers frequently investigating "metallocene structure determination" and "catalyst activation mechanisms." The compound's redox properties and Lewis acidity have become subjects of particular interest for catalytic system design in both homogeneous and heterogeneous applications.

Future research directions for this compound focus on catalyst immobilization techniques and hybrid material development, addressing search trends like "supported metallocene catalysts" and "nanocomposite fabrication." The compound's versatility continues to inspire innovations in advanced material synthesis, positioning it as a valuable tool for cutting-edge chemical research and industrial process development.